Cas no 887347-85-5 (2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide)

• Product Name: 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide
• CAS No: 887347-85-5
• MF: C₁₃H₁₁ClN₆OS₂
• MW: 366.849037408829
• CID: 5438599
• PubChem ID: 16451603
• Update Time: 2025-11-06

2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-[[1-(4-Chlorophenyl)-1H-tetrazol-5-yl]thio]-N-2-thiazolylpropanamide
• 2-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)thio)-N-(thiazol-2-yl)propanamide
• F3090-2528
• AKOS002250782
• AKOS016247808
• 2-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-N-(1,3-thiazol-2-yl)propanamide
• 887347-85-5
• 2-[1-(4-chlorophenyl)tetrazol-5-yl]sulfanyl-N-(1,3-thiazol-2-yl)propanamide
• STL023113
• 2-{[1-(4-chlorophenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(1,3-thiazol-2-yl)propanamide
• VU0508900-1
• 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide

• Inchi： 1S/C13H11ClN6OS2/c1-8(11(21)16-12-15-6-7-22-12)23-13-17-18-19-20(13)10-4-2-9(14)3-5-10/h2-8H,1H3,(H,15,16,21)
• InChI Key： DHMUUHMEEPUBBA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=NN=N1)SC(C(NC1=NC=CS1)=O)C

Computed Properties

• Exact Mass: 366.0124290g/mol
• Monoisotopic Mass: 366.0124290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.62±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.39±0.50(Predicted)

Additional information on 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide

Compound CAS No 887347-85-5: A Comprehensive Overview

The compound with CAS No 887347-85-5, known as 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which includes a tetrazole ring, a thiazole moiety, and a sulfanyl group, all of which contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The tetrazole ring in this compound is a key structural feature that facilitates hydrogen bonding and π-interactions, which are critical for its bioavailability and target binding affinity. Additionally, the presence of the thiazole moiety further enhances the compound's stability and pharmacokinetic profile.

One of the most intriguing aspects of this compound is its potential as a prodrug. Prodrugs are inactive compounds that are metabolized in the body to release an active drug. The sulfanyl group in this molecule plays a pivotal role in this process by acting as a cleavable linker that can be hydrolyzed under specific physiological conditions. This feature makes it an attractive candidate for targeted drug delivery systems, where controlled release of the active metabolite is essential.

Furthermore, the 4-chlorophenyl group attached to the tetrazole ring introduces additional electronic and steric effects that can modulate the compound's activity. Chlorine substitution is known to enhance lipophilicity and improve membrane permeability, which are desirable traits for drugs targeting intracellular pathogens or cancer cells.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields and purity levels. This approach not only enhances efficiency but also aligns with green chemistry principles by reducing energy consumption and waste generation.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that it exhibits strong binding affinities towards several therapeutic targets, including kinases and proteases involved in inflammatory diseases and cancer progression.

In conclusion, CAS No 887347-85-5 represents a promising lead compound with potential applications in drug development. Its unique structure, combined with recent advances in synthetic methods and computational modeling, positions it as a valuable tool for addressing unmet medical needs in various therapeutic areas.